Cas no 21390-02-3 (2,8-Decadiyne-1,10-diol)

2,8-Decadiyne-1,10-diol structure
2,8-Decadiyne-1,10-diol structure
Product Name:2,8-Decadiyne-1,10-diol
CAS No:21390-02-3
MF:C10H14O2
MW:166.216963291168
CID:1404809
PubChem ID:14168564
Update Time:2025-04-20

2,8-Decadiyne-1,10-diol Chemical and Physical Properties

Names and Identifiers

    • 2,8-Decadiyne-1,10-diol
    • deca-2,8-diyne-1,10-diol
    • DTXSID40556839
    • FGGPTATZXKPMAH-UHFFFAOYSA-N
    • 21390-02-3
    • SCHEMBL9146192
    • Inchi: 1S/C10H14O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,1-4,9-10H2
    • InChI Key: FGGPTATZXKPMAH-UHFFFAOYSA-N
    • SMILES: OCC#CCCCCC#CCO

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

2,8-Decadiyne-1,10-diol Related Literature

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